Cas no 887247-28-1 (2-Thiophenecarboxylic acid, 3-amino-5-(3-pyridinyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-5-(3-pyridinyl)-, methyl ester
• CAS No: 887247-28-1
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 1934310
• PubChem ID: 43155532
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 3-amino-5-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(3-pyridinyl)-, methyl ester
• methyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate
• methyl 3-amino-5-(3-pyridinyl)-2-thiophenecarboxylate
• EN300-1718183
• PHGKBPCNBWSRJB-UHFFFAOYSA-N
• 887247-28-1
• methyl3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate
• DA-32764
• methyl 3-amino-5-pyridin-3-ylthiophene-2-carboxylate
• SCHEMBL5196243

• Inchi： 1S/C11H10N2O2S/c1-15-11(14)10-8(12)5-9(16-10)7-3-2-4-13-6-7/h2-6H,12H2,1H3
• InChI Key： PHGKBPCNBWSRJB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.5Ų